Cas no 672340-54-4 ((5E)-5-(4-ethoxyphenyl)methylidene-2-4-(4-nitrophenyl)piperazin-1-yl-4,5-dihydro-1,3-thiazol-4-one)

• Product Name: (5E)-5-(4-ethoxyphenyl)methylidene-2-4-(4-nitrophenyl)piperazin-1-yl-4,5-dihydro-1,3-thiazol-4-one
• CAS No: 672340-54-4
• MF: C₂₂H₂₂N₄O₄S
• MW: 438.499483585358
• CID: 5446555
• Update Time: 2025-07-16

(5E)-5-(4-ethoxyphenyl)methylidene-2-4-(4-nitrophenyl)piperazin-1-yl-4,5-dihydro-1,3-thiazol-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-5-[(4-ethoxyphenyl)methylidene]-2-[4-(4-nitrophenyl)piperazin-1-yl]-1,3-thiazol-4-one
• (5E)-5-(4-ethoxyphenyl)methylidene-2-4-(4-nitrophenyl)piperazin-1-yl-4,5-dihydro-1,3-thiazol-4-one

• Inchi： 1S/C22H22N4O4S/c1-2-30-19-9-3-16(4-10-19)15-20-21(27)23-22(31-20)25-13-11-24(12-14-25)17-5-7-18(8-6-17)26(28)29/h3-10,15H,2,11-14H2,1H3
• InChI Key： UEWJAGZTHJYEFY-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=C(OCC)C=C2)C(=O)N=C1N1CCN(C2=CC=C([N+]([O-])=O)C=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on (5E)-5-(4-ethoxyphenyl)methylidene-2-4-(4-nitrophenyl)piperazin-1-yl-4,5-dihydro-1,3-thiazol-4-one

Recent Advances in the Study of (5E)-5-(4-ethoxyphenyl)methylidene-2-4-(4-nitrophenyl)piperazin-1-yl-4,5-dihydro-1,3-thiazol-4-one (CAS: 672340-54-4)

The compound (5E)-5-(4-ethoxyphenyl)methylidene-2-4-(4-nitrophenyl)piperazin-1-yl-4,5-dihydro-1,3-thiazol-4-one (CAS: 672340-54-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazolone derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioactivity and selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the ethoxyphenyl and nitrophenyl moieties could significantly influence the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to validate these findings, suggesting that the compound could serve as a promising scaffold for anti-inflammatory drug development.

Another key area of investigation has been the compound's potential as an anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that (5E)-5-(4-ethoxyphenyl)methylidene-2-4-(4-nitrophenyl)piperazin-1-yl-4,5-dihydro-1,3-thiazol-4-one exhibited selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The researchers attributed this activity to the compound's ability to inhibit key signaling pathways involved in cell proliferation and survival. Further in vivo studies are underway to evaluate its efficacy and safety profile.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have also been a focus of recent research. A pharmacokinetic study conducted in 2023 highlighted the compound's moderate bioavailability and metabolic stability, which are critical factors for its development as a drug candidate. The study also identified potential metabolites, providing insights into its metabolic pathways and potential drug-drug interactions.

Overall, the growing body of research on (5E)-5-(4-ethoxyphenyl)methylidene-2-4-(4-nitrophenyl)piperazin-1-yl-4,5-dihydro-1,3-thiazol-4-one underscores its versatility and promise as a therapeutic agent. Future studies are expected to explore its applications in other disease areas, such as neurodegenerative disorders and infectious diseases, as well as to optimize its chemical structure for improved efficacy and safety.